Cas no 697305-93-4 (N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine)

• Product Name: N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine
• CAS No: 697305-93-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 2148204
• PubChem ID: 58723719
• Update Time: 2025-04-21

N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine
• 697305-93-4
• DB-343583
• SCHEMBL4535995

• Inchi： 1S/C11H17N3O2/c1-12(2)8-9-5-6-10(13(3)4)11(7-9)14(15)16/h5-7H,8H2,1-4H3
• InChI Key： UPGXUOSNAICLQL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N(C)C)CN(C)C)=O

Computed Properties

• Exact Mass: 223.132076794Da
• Monoisotopic Mass: 223.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų